Cas no 63095-84-1 (N-Methyl-2-(methylamino)propanamide)

N-Methyl-2-(methylamino)propanamide is a specialized organic compound featuring both amide and secondary amine functional groups. Its molecular structure, incorporating N-methyl substitution, enhances solubility and reactivity in various synthetic applications. This compound is particularly valuable in pharmaceutical and agrochemical research, where it serves as a versatile intermediate for the synthesis of bioactive molecules. Its stability under mild conditions and compatibility with a range of reagents make it suitable for multi-step organic transformations. The presence of dual methyl groups on the nitrogen atoms contributes to its steric and electronic properties, facilitating selective reactions. Careful handling is advised due to potential sensitivity to moisture and strong acids/bases.
N-Methyl-2-(methylamino)propanamide structure
63095-84-1 structure
Product Name:N-Methyl-2-(methylamino)propanamide
CAS No:63095-84-1
MF:C5H12N2O
MW:116.161581039429
MDL:MFCD11057910
CID:1073931
PubChem ID:14953798
Update Time:2025-05-27

N-Methyl-2-(methylamino)propanamide Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-2-(methylamino)propanamide
    • N,N< sup> 2<
    • propanamide, N-methyl-2-(methylamino)-
    • sup> -Dimethylalaninamide
    • N~1~,N~2~-dimethylalaninamide
    • 1609388-42-2
    • MFCD11057910
    • (2R)-N-methyl-2-(methylamino)propanamide
    • N,N~2~-dimethylalaninamide
    • ALBB-005651
    • DTXSID90566009
    • STK503520
    • SCHEMBL6850696
    • AKOS002671343
    • FS-6021
    • 63095-84-1
    • AKOS016044844
    • MDL: MFCD11057910
    • Inchi: 1S/C5H12N2O/c1-4(6-2)5(8)7-3/h4,6H,1-3H3,(H,7,8)
    • InChI Key: GFQCCPONSFHKMZ-UHFFFAOYSA-N
    • SMILES: O=C(C(C)NC)NC

Computed Properties

  • Exact Mass: 116.09506
  • Monoisotopic Mass: 116.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 82.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 41.13

N-Methyl-2-(methylamino)propanamide Security Information

  • HazardClass:IRRITANT

N-Methyl-2-(methylamino)propanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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500mg
2437.0CNY 2021-07-13
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M355720-10mg
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$ 50.00 2022-06-02
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$ 95.00 2022-06-02
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N-Methyl-2-(methylamino)propanamide
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100mg
$ 160.00 2022-06-02
abcr
AB266503-250 mg
N-Methyl-2-(methylamino)propanamide
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€183.40 2022-09-01
abcr
AB266503-1 g
N-Methyl-2-(methylamino)propanamide
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€273.00 2022-09-01
abcr
AB266503-5 g
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€945.00 2022-09-01
Chemenu
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